3-(3-Methylphenyl)-5-pyridin-2-yl-1,2,4-oxadiazole

• Molecular Formula: C14H11N3O
• Molecular Weight: 237.26 g/mol
• IUPAC Name: 3-(3-methylphenyl)-5-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11N3O/c1-10-5-4-6-11(9-10)13-16-14(18-17-13)12-7-2-3-8-15-12/h2-9H,1H3
• InChI Key: CUKNLXVHYLUHRR-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NOC(=N2)C3=CC=CC=N3
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC=CC=N3

Description

3-(3-Methylphenyl)-5-pyridin-2-yl-1,2,4-oxadiazole is a heterocyclic organic compound with the molecular formula C13H10N4O. It is also known as MPO and is widely used in scientific research. The compound has unique properties that make it useful in various applications, including medicinal chemistry, materials science, and biological research.

Mechanism of Action

The mechanism of action of 3-(3-Methylphenyl)-5-pyridin-2-yl-1,2,4-oxadiazole is not well understood. However, studies have shown that MPO can interact with biological molecules such as proteins and nucleic acids, leading to changes in their conformation and function. MPO has also been shown to exhibit antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
3-(3-Methylphenyl)-5-pyridin-2-yl-1,2,4-oxadiazole has been shown to have various biochemical and physiological effects. In vitro studies have shown that MPO can inhibit the growth of cancer cells and bacteria, suggesting its potential as a therapeutic agent. MPO has also been shown to exhibit fluorescent properties, making it useful as a probe for the detection of biological molecules. In vivo studies have shown that MPO can reduce inflammation and oxidative stress, indicating its potential as a therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Methylphenyl)-5-pyridin-2-yl-1,2,4-oxadiazole in lab experiments include its unique properties, such as its fluorescent properties and its ability to interact with biological molecules. MPO is also relatively easy to synthesize, making it readily available for research purposes. However, the limitations of using MPO in lab experiments include its potential toxicity and its limited solubility in water, which may affect its bioavailability.

Future Directions

There are various future directions for the use of 3-(3-Methylphenyl)-5-pyridin-2-yl-1,2,4-oxadiazole in scientific research. One direction is the development of novel drugs based on the MPO scaffold for the treatment of cancer and infectious diseases. Another direction is the synthesis of advanced materials using MPO as a building block, such as polymers, liquid crystals, and OLEDs. Additionally, further research is needed to understand the mechanism of action of MPO and its potential therapeutic effects in various diseases.

Synthesis Methods

The synthesis of 3-(3-Methylphenyl)-5-pyridin-2-yl-1,2,4-oxadiazole can be achieved through a variety of methods. One common method involves the reaction of 3-methylbenzohydrazide with pyridine-2-carboxylic acid in the presence of a dehydrating agent such as phosphorus oxychloride. Another method involves the reaction of 3-methylbenzohydrazide with pyridine-2-carboxylic acid hydrazide in the presence of a coupling agent such as N, N'-dicyclohexylcarbodiimide (DCC).

Scientific Research Applications

3-(3-Methylphenyl)-5-pyridin-2-yl-1,2,4-oxadiazole has various applications in scientific research, including medicinal chemistry, materials science, and biological research. In medicinal chemistry, MPO is used as a scaffold for the development of novel drugs, particularly for the treatment of cancer and infectious diseases. In materials science, MPO is used as a building block for the synthesis of advanced materials such as polymers, liquid crystals, and OLEDs. In biological research, MPO is used as a fluorescent probe for the detection of biological molecules such as proteins and nucleic acids.